Cas no 2171668-87-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• CAS No: 2171668-87-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6389607
• PubChem ID: 165545639
• Update Time: 2025-06-07

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid
• EN300-1509945
• 2171668-87-2

• Inchi： 1S/C28H28N2O5/c1-28(2,3)24(25(31)29-18-10-8-9-17(15-18)26(32)33)30-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-15,23-24H,16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UCKDEYNIQIRIRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171668-87-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171668-87-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), owing to its stability and efficiency in protecting amine groups during complex reactions. Researchers and manufacturers are increasingly focusing on this compound due to its pivotal role in the development of novel therapeutics, including peptide-based drugs and bioconjugates.

The structural uniqueness of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid lies in its Fmoc group, which provides robust protection for the amino functionality while allowing selective deprotection under mild conditions. This feature is critical for modern peptide chemistry, where precision and yield optimization are paramount. The compound’s CAS No. 2171668-87-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery and biotechnology applications.

One of the most pressing questions in online searches revolves around the synthetic applications of Fmoc-protected amino acids. Users often inquire about their role in automated peptide synthesizers or their compatibility with green chemistry principles. Addressing these queries, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid stands out as a versatile building block that aligns with sustainable practices, as it minimizes side reactions and reduces waste generation—a key concern in pharmaceutical manufacturing today.

Another trending topic is the integration of AI-driven drug design with traditional peptide synthesis. The compound’s well-defined properties make it an ideal candidate for computational modeling and machine learning algorithms aimed at accelerating peptide drug development. Its CAS No. 2171668-87-2 is often referenced in datasets used to train predictive models for molecular interactions, highlighting its intersection with cutting-edge technology.

From a commercial perspective, the demand for high-purity 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid is rising, particularly among contract research organizations (CROs) and biopharmaceutical companies. Suppliers emphasize its batch-to-batch consistency and regulatory compliance, which are critical for GMP-grade production. These attributes cater to the stringent requirements of clinical-stage peptide therapeutics, a sector experiencing exponential growth.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171668-87-2) represents a cornerstone in modern peptide research and industrial applications. Its synergy with sustainable chemistry, AI advancements, and therapeutic innovation positions it as a compound of enduring value. As the scientific community continues to explore its potential, this Fmoc-derivative will undoubtedly remain a focal point in both literature and laboratory workflows.